Cas no 258818-34-7 (Larazotide)

• Product Name: Larazotide
• CAS No: 258818-34-7
• MF: C₃₂H₅₅N₉O₁₀
• MW: 725.833407640457
• CID: 67286
• PubChem ID: 9810532
• Update Time: 2025-06-11

Larazotide Chemical and Physical Properties

Names and Identifiers

• Larazotide
• Glycylglycyl-L-valyl-L-leucyl-L-valyl-L-glutaminyl-L-prolylglycine
• 2-[[(2S)-1-[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-5-oxopentanoyl]pyrrolidine-2-carb
• AT-2347
• UNII-ZN3R5560ZV
• NS00072884
• 2-((S)-1-((2S,5S,8S,11S)-17-Amino-2-(3-amino-3-oxopropyl)-8-isobutyl-5,11-diisopropyl-4,7,10,13,16-pentaoxo-3,6,9,12,15-pentaazaheptadecan-1-oyl)pyrrolidine-2-carboxamido)acetic acid
• DTXSID30180526
• 258818-34-7 (free base)
• AKOS040741937
• ORFLZNAGUTZRLQ-ZMBVWFSWSA-N
• CHEMBL2105646
• AT 2347
• larazotide-acetate
• D09351
• 258818-34-7
• DB05645
• CS-0025478
• SCHEMBL23668120
• Q27295752
• HY-106268
• CHEBI:177799
• H-Gly-Gly-Val-Leu-Val-Gln-Pro-Gly-OH
• 2-[[(2S)-1-[(2S)-5-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[2-[(2-aminoacetyl)amino]acetyl]amino]-3-methylbutanoyl]amino]-4-methylpentanoyl]amino]-3-methylbutanoyl]amino]-5-oxopentanoyl]pyrrolidine-2-carbonyl]amino]acetic acid
• ZN3R5560ZV
• Larazotide (USAN/INN)
• Larazotide [USAN:INN]

• Inchi： 1S/C32H55N9O10/c1-16(2)12-20(38-30(49)26(17(3)4)39-24(44)14-35-23(43)13-33)28(47)40-27(18(5)6)31(50)37-19(9-10-22(34)42)32(51)41-11-7-8-21(41)29(48)36-15-25(45)46/h16-21,26-27H,7-15,33H2,1-6H3,(H2,34,42)(H,35,43)(H,36,48)(H,37,50)(H,38,49)(H,39,44)(H,40,47)(H,45,46)/t19-,20-,21-,26-,27-/m0/s1
• InChI Key： ORFLZNAGUTZRLQ-ZMBVWFSWSA-N
• SMILES： O=C([C@H](CCC(N)=O)NC([C@H](C(C)C)NC([C@H](CC(C)C)NC([C@H](C(C)C)NC(CNC(CN)=O)=O)=O)=O)=O)N1CCC[C@H]1C(NCC(=O)O)=O

Computed Properties

• Exact Mass: 725.40700
• Monoisotopic Mass: 725.40718899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 51
• Rotatable Bond Count: 21
• Complexity: 1290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.6
• Topological Polar Surface Area: 301Ų

Experimental Properties

• Density: 1.254
• PSA: 301.32000
• LogP: 0.49980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Larazotide

Larazotide (CAS No. 258818-34-7): A Promising Peptide for the Management of Celiac Disease

Larazotide (CAS No. 258818-34-7) is a synthetic peptide that has gained significant attention in the field of gastroenterology, particularly for its potential in managing celiac disease. This compound, also known as AT-1001, is a tight junction regulator that modulates the permeability of the intestinal barrier. The unique mechanism of action of Larazotide makes it a promising therapeutic option for patients who do not achieve adequate symptom control through a gluten-free diet alone.

Celiac disease is an autoimmune disorder characterized by an immune response to gluten, a protein found in wheat, barley, and rye. This response leads to inflammation and damage in the small intestine, resulting in malabsorption and a range of gastrointestinal and extraintestinal symptoms. While a strict gluten-free diet is the primary treatment, many patients continue to experience symptoms due to accidental gluten exposure or incomplete adherence to the diet.

Larazotide works by inhibiting the opening of tight junctions in the intestinal epithelium, which are responsible for maintaining the barrier function of the gut. By preventing the increased permeability that occurs in response to gluten exposure, Larazotide can reduce the translocation of gluten peptides into the lamina propria, where they trigger an immune response. This mechanism has been shown to mitigate both the acute and chronic effects of gluten exposure in celiac disease patients.

Recent clinical trials have provided compelling evidence for the efficacy and safety of Larazotide. In a Phase 2b trial, patients with celiac disease who were on a gluten-free diet but still experiencing symptoms were randomized to receive either Larazotide or a placebo. The results demonstrated that patients treated with Larazotide had significant improvements in gastrointestinal symptoms and quality of life compared to those receiving the placebo. Additionally, biomarkers of intestinal damage and inflammation were reduced in the treatment group.

The safety profile of Larazotide has also been extensively evaluated. In clinical trials, it has been well-tolerated with minimal side effects. Common adverse events reported include mild gastrointestinal symptoms such as nausea and diarrhea, which are generally transient and do not require discontinuation of treatment. These findings suggest that Larazotide could be a valuable adjunct therapy for celiac disease patients who struggle with symptom control.

Beyond its potential in celiac disease, research is ongoing to explore other applications of Larazotide. For instance, its ability to modulate intestinal permeability may have implications for other conditions characterized by increased gut permeability, such as inflammatory bowel disease (IBD) and irritable bowel syndrome (IBS). Preliminary studies have shown promising results in these areas, suggesting that Larazotide could have broader therapeutic applications.

The development of Larazotide represents a significant advancement in the management of celiac disease and other gastrointestinal disorders. Its unique mechanism of action addresses a critical unmet need in patients who continue to experience symptoms despite adhering to a gluten-free diet. As research continues to uncover new insights into the pathophysiology of these conditions, compounds like Larazotide offer hope for improved patient outcomes and quality of life.